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Compound of Interest

Compound Name: 2-Furylacetone

Cat. No.: B1296154

The proper disposal of 2-Furylacetone is a critical aspect of laboratory safety and
environmental responsibility. This guide provides essential information and step-by-step
procedures for the safe handling and disposal of this hazardous chemical, tailored for
researchers, scientists, and drug development professionals. Adherence to these protocols is
imperative to ensure a safe laboratory environment and compliance with regulatory standards.

l. Immediate Safety and Handling Precautions

2-Furylacetone is classified as a hazardous chemical and must be handled with care.[1][2] It is
irritating to the eyes, respiratory system, and skin.[3][4] Always handle this substance in a well-
ventilated area, preferably within a chemical fume hood. Personal Protective Equipment (PPE)
is mandatory when handling 2-Furylacetone and its waste. This includes safety goggles or a
face shield, chemical-resistant gloves (e.g., nitrile), a laboratory coat, and closed-toe shoes.[1]

[3]

Il. Step-by-Step Disposal Protocol

The primary and most crucial step in the disposal of 2-Furylacetone is to treat all waste
containing this compound as hazardous.[5] It should never be disposed of down the drain or in
regular trash.[6] The approved method of disposal is through a certified hazardous waste
disposal service.[1]

1. Waste Segregation and Collection:
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Designated Waste Container: All waste containing 2-Furylacetone, including residual
amounts in empty containers, contaminated PPE, and absorbent materials from spill
cleanups, must be collected in a designated, compatible, and properly sealed hazardous
waste container.[1][5]

Avoid Mixing: Do not mix 2-Furylacetone waste with other waste streams, especially
incompatible chemicals.[2] It should be segregated as a non-halogenated solvent waste.[7]

[8]
. Labeling of Waste Containers:

Clear Identification: The waste container must be clearly labeled with the words "Hazardous
Waste."[7]

Full Chemical Name: The label must include the full chemical name, "2-Furylacetone" or "1-
(2-Furanyl)-2-propanone.” Do not use abbreviations or chemical formulas.[7]

Hazard Identification: Indicate the associated hazards, such as "Flammable" and "Irritant.”[3]

[9]

Contact Information: Include the name and contact information of the responsible laboratory
personnel.[7]

. Storage of Hazardous Waste:

Satellite Accumulation Area (SAA): Store the labeled waste container in a designated SAA,
which should be at or near the point of generation.[9] This can be a designated area on a
benchtop or within a chemical fume hood.[9]

Container Integrity: Ensure the container is kept closed at all times except when adding
waste.[6] Regularly inspect the container for any leaks or damage.[9]

Segregation in Storage: Store the 2-Furylacetone waste away from incompatible materials,
such as strong oxidizing agents, acids, and bases.[9]

. Arranging for Disposal:
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o Contact Environmental Health and Safety (EHS): When the waste container is full or has
been in storage for a specified period (typically up to one year for partially filled containers in
an SAA), contact your institution's EHS department or a certified hazardous waste disposal
company to arrange for pickup.[6][7][9]

e Do Not Transport: Laboratory personnel should not transport hazardous waste. This should
be done by trained EHS staff or a licensed contractor.[6]

5. Empty Container Disposal:

o Triple Rinsing (for acutely hazardous waste): While 2-Furylacetone is hazardous, if it were
classified as an "acute hazardous waste," the container would require triple rinsing with a
suitable solvent. The rinsate must be collected and disposed of as hazardous waste.[6]

o Standard Hazardous Waste Containers: For containers that held 2-Furylacetone (not
classified as acutely hazardous), once emptied to the best extent possible, they should be
securely capped and disposed of through the hazardous waste program.[6] Deface the
original label before disposal.[6]

lll. Quantitative Data and Physical Properties

The following table summarizes key quantitative data and physical properties of 2-
Furylacetone relevant to its safe handling and disposal.
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Property Value

CAS Number 6975-60-6

Molecular Formula C7HsO2

Molecular Weight 124.14 g/mol

Appearance Pale yellow to yellow clear liquid
Boiling Point 179.00 to 180.00 °C @ 760.00 mm Hg
Flash Point 149.00 °F (65.00 °C) - Closed Cup
Specific Gravity 1.07400 to 1.08000 @ 25.00 °C

B Soluble in alcohol and triacetin. Insoluble in
Solubility .
water.

Data sourced from The Good Scents Company and PubChem.[3][10]

IV. Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of 2-
Furylacetone.
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Figure 1. Workflow for the proper disposal of 2-Furylacetone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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